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Compound of Interest |

Compound Name: ML346
Cat. No.: B15582953
Get Quote
. J

Disclaimer: This document provides a general guide for the proper disposal of ML346 based on
available chemical data and standard laboratory safety protocols. A specific Safety Data Sheet
(SDS) for ML346 was not publicly available at the time of this writing. Researchers must
consult their institution's specific Safety Data Sheet (SDS) and waste management guidelines
provided by their Environmental Health and Safety (EHS) department before handling or
disposing of this chemical. The procedures outlined here should be adapted to comply with all
local, state, and federal regulations.

Essential Safety and Logistical Information

ML346 is a research chemical belonging to the barbituric acid scaffold, known as an activator
of Hsp70 expression.[1] While it is shipped as a non-hazardous chemical for transport
purposes, once used in a laboratory setting—especially when dissolved in solvents like
Dimethyl Sulfoxide (DMSO)—it must be treated as chemical waste.[2] Adherence to proper
disposal protocols is essential to ensure personnel safety and environmental protection.

Pre-Disposal and Handling

Before beginning any disposal process, ensure you are operating in a well-ventilated area,
preferably within a chemical fume hood.
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles with side shields, and chemical-resistant gloves (Butyl gloves are
recommended when working with DMSO, as it can easily penetrate standard nitrile gloves).

[3]

o Container Management: Keep ML346 in its original container when not in use. Waste
materials should be stored in designated, sealed, and clearly labeled containers. Do not mix
ML346 waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

» Solvent Considerations: ML346 is commonly dissolved in DMSO.[1][4] DMSO is a
combustible liquid that can penetrate the skin and may carry dissolved chemicals into the
body.[5] Therefore, solutions of ML346 in DMSO must be handled as hazardous waste.

Quantitative Data Summary

The following table summarizes the available quantitative and qualitative data for ML346.

Property Value | Guideline Source(s)
(E)-5-(3-(4-
Chemical Name methoxyphenyl)allylidene)pyri [1]

midine-2,4,6(1H,3H,5H)-trione

Molecular Formula C14H12N204 [11[4]
Molecular Weight 272.26 g/mol [1][4]
Appearance Orange to red solid powder [1]
Solubility Soluble in DMSO [1112][4]

Short-term (days-weeks): O -
Storage (Solid) 4°C, dry and dark. Long-term [1]
(months-years): -20°C.

Purity >98% [2]

Step-by-Step Disposal Protocol
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This protocol provides a generalized procedure for disposing of waste containing ML346.
Step 1: Segregation

o Immediately after use, segregate all waste materials contaminated with ML346. This
includes:

o Unused or expired solid ML346 powder.

o Solutions of ML346, typically in DMSO.

o Contaminated labware such as pipette tips, vials, flasks, and gloves.

o Contaminated cleaning materials (e.g., absorbent pads used for a spill).
Step 2: Containerization

e Solid Waste: Place unused solid ML346 and contaminated disposable labware (gloves,
pipette tips, etc.) into a designated, leak-proof hazardous waste container for solids. This is
often a plastic-lined cardboard box or a dedicated plastic drum.

e Liquid Waste: Pour solutions of ML346 in DMSO into a designated, sealed, and properly
vented hazardous liquid waste container. This container must be compatible with organic
solvents. Never pour ML346 solutions down the drain.[6]

o Sharps Waste: Any sharps (needles, scalpels) contaminated with ML346 must be placed in a
designated, puncture-proof sharps container.

Step 3: Labeling

o Clearly label each waste container with a hazardous waste tag as required by your
institution.

e The label must include:

o The words "Hazardous Waste."
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[e]

The full chemical name: "ML346 ((E)-5-(3-(4-methoxyphenyl)allylidene)pyrimidine-
2,4,6(1H,3H,5H)-trione)" and the solvent ("Dimethyl Sulfoxide™).

[e]

The approximate concentration and volume of the contents.

The date of accumulation.

o

[¢]

The name of the principal investigator and laboratory contact information.
Step 4: Storage

o Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
Satellite Accumulation Area (SAA) within the laboratory.

e Ensure containers are stored away from heat, sparks, or open flames, as DMSO is
combustible.[5]

Step 5: Collection and Disposal

e Once the waste container is full (typically 75-80% capacity), or as per your institution's policy,
arrange for collection.

o Contact your institution's EHS department or licensed hazardous waste disposal contractor
to schedule a pickup. They will ensure the waste is transported and disposed of in
accordance with all applicable regulations, likely through high-temperature incineration or
other chemical neutralization methods.[7]

Disposal Parameters Guide
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Parameter Guideline

Waste Classification Hazardous Chemical Waste

Isolate from other waste streams (e.g.,

Waste Segregation _ _ _
biohazardous, radioactive, regular trash).

Solid: Lined, sealed container. Liquid: Solvent-

Container Type ) )
compatible, sealed container.

Collection by institutional EHS or licensed

Primary Disposal Route
hazardous waste contractor.

Drain Disposal Strictly Prohibited.[6]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of ML346 waste in

a laboratory setting.
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Caption: Logical workflow for the safe disposal of ML346 waste.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15582953/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-ml346
https://www.benchchem.com/product/b15582953/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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